Cas no 16696-81-4 (1-Propene-1-thiol)
1-Propene-1-thiol structure
Product Name:1-Propene-1-thiol
CAS No:16696-81-4
MF:C6H12S2
MW:148.289479255676
CID:2020654
PubChem ID:138345
Update Time:2025-04-21
1-Propene-1-thiol Chemical and Physical Properties
Names and Identifiers
-
- 1-Propene-1-thiol
- Thial-form-1-Propene-1-thiol
- propanethial
- DTXSID70963875
- AKOS015897367
- Thiopropionaldehyd
- 16696-81-4
- DTXCID201391602
- UXBLKIPIXRLLBH-UHFFFAOYSA-N
-
- Inchi： 1S/2C3H6S/c2*1-2-3-4/h3H,2H2,1H3;2-4H,1H3/b;3-2+
- InChI Key： WTFZABIXDJNVCA-ZPYUXNTASA-N
- SMILES： CCC=S.C/C=C/S
Computed Properties
- Exact Mass: 74.01902136Da
- Monoisotopic Mass: 74.01902136Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 4
- Rotatable Bond Count: 1
- Complexity: 17.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 32.1Ų
1-Propene-1-thiol Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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